Cas no 90103-27-8 (Ethanone, 1-(4,5,6,7-tetrahydro-4,4,7,7-tetramethylbenzo[b]thien-2-yl)-)

• Product Name: Ethanone, 1-(4,5,6,7-tetrahydro-4,4,7,7-tetramethylbenzo[b]thien-2-yl)-
• CAS No: 90103-27-8
• MF: C₁₄H₂₀OS
• MW: 236.373003005981
• CID: 794169
• PubChem ID: 23049233
• Update Time: 2025-04-19

Ethanone, 1-(4,5,6,7-tetrahydro-4,4,7,7-tetramethylbenzo[b]thien-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4,5,6,7-tetrahydro-4,4,7,7-tetramethylbenzo[b]thien-2-yl)-
• 1-(4,4,7,7-tetramethyl-5,6-dihydro-1-benzothiophen-2-yl)ethanone
• MXORYVLQQVUHPG-UHFFFAOYSA-N
• SCHEMBL10399190
• 2-acetyl-4,5,6,7-tetrahydro-4,4,7,7-tetramethylbenzo[b]thiophene
• 1-(4,4,7,7-Tetramethyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethan-1-one
• 90103-27-8
• DTXSID40630042

• Inchi： 1S/C14H20OS/c1-9(15)11-8-10-12(16-11)14(4,5)7-6-13(10,2)3/h8H,6-7H2,1-5H3
• InChI Key： MXORYVLQQVUHPG-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CC2=C1C(C)(C)CCC2(C)C

Computed Properties

• Exact Mass: 236.12348643g/mol
• Monoisotopic Mass: 236.12348643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones